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Compound of Interest

Compound Name: ST034307

Cat. No.: B10775859

For researchers, scientists, and drug development professionals, the selective inhibition of
specific adenylyl cyclase (AC) isoforms presents a promising therapeutic avenue. This guide
provides a detailed comparison of the investigational compound ST034307 and its specificity
against various AC isoforms, supported by experimental data and detailed protocols.

ST034307 has emerged as a selective small molecule inhibitor of type 1 adenylyl cyclase
(AC1).[1][2] This property is of significant interest as ACL1 is implicated in physiological
processes such as pain and opioid dependence.[1][3] Non-selective inhibition of AC isoforms
could lead to undesirable side effects, highlighting the need for compounds with high isoform
specificity.[1]

Quantitative Assessment of ST034307 Specificity

Experimental data demonstrates that ST034307 exhibits a high degree of selectivity for AC1
over other membrane-bound AC isoforms. The following table summarizes the inhibitory and
potentiating effects of ST034307 across various AC isoforms.
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Adenylyl Cyclase

Effect of ST034307 IC50 (uM) Observations
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Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the signaling pathway of adenylyl cyclase and a typical
experimental workflow for assessing the specificity of an inhibitor like ST034307.
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Adenylyl Cyclase Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10775859?utm_src=pdf-body-img
https://www.benchchem.com/product/b10775859?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. Identification of a selective small molecule inhibitor of type 1 adenylyl cyclase activity with
analgesic properties - PMC [pmc.ncbi.nlm.nih.gov]

e 2. ldentification of a selective small-molecule inhibitor of type 1 adenylyl cyclase activity with
analgesic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. A Selective Adenylyl Cyclase 1 Inhibitor Relieves Pain Without Causing Tolerance - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. rndsystems.com [rndsystems.com]
e 5. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [ST034307: A Comparative Analysis of Specificity for
Adenylyl Cyclase Isoforms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775859#assessing-the-specificity-of-st034307-
against-other-ac-isoforms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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